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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

In-Depth Technical Guide to Solvent Black 34
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific and technical

literature on C.I. Solvent Black 34 (CAS No. 32517-36-5). It covers the synthesis, chemical

and physical properties, and common applications of this metal-complex azo dye. Detailed

experimental protocols for its synthesis and characterization are provided, based on

established methods for analogous compounds, alongside a summary of its known quantitative

data.

Core Concepts and Chemical Identity
Solvent Black 34, also known by trade names such as Zapon Fast Black B and Permalex

Black BG, is a monoazo metal-complex dye.[1][2] Its chemical structure consists of a chromium

atom complexed with two molecules of an azo dye ligand. The ligand is formed by the

diazotization of 2-amino-5-nitrophenol and subsequent coupling with 2-naphthol.[2] The

chemical name for Solvent Black 34 is Chromate(1-), bis[1-[(2-hydroxy-4-nitrophenyl)azo]-2-

naphthalenolate(2-)]-.[3]

Table 1: Chemical Identification of Solvent Black 34
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Identifier Value

C.I. Name Solvent Black 34

C.I. Number 12195

CAS Number 32517-36-5

Chemical Formula C₃₂H₁₈CrN₆O₈⁻

Molecular Weight 674.52 g/mol

Chemical Class Monoazo Metal Complex

Appearance Bluish-black powder

Synthesis of Solvent Black 34
The synthesis of Solvent Black 34 is a multi-step process that involves the formation of an azo

dye ligand followed by complexation with a chromium salt. The overall workflow is depicted in

the diagram below.

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metal Complexation

2-Amino-5-nitrophenol NaNO2 / HCl (aq)
0-5 °C

Diazonium Salt of
2-Amino-5-nitrophenol

Azo Coupling2-Naphthol Azo Dye Ligand
(1-[(2-hydroxy-4-nitrophenyl)azo]-2-naphthalenol)

ComplexationChromium Salt
(e.g., CrCl3) Solvent Black 34
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Caption: Synthesis workflow for Solvent Black 34.

Experimental Protocol for Synthesis
While a specific, detailed protocol for the industrial synthesis of Solvent Black 34 is

proprietary, the following procedure is based on established methods for the synthesis of

analogous chromium-complex azo dyes.[4]

Materials:

2-Amino-5-nitrophenol

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)

2-Naphthol (β-Naphthol)

Sodium hydroxide (NaOH)

Chromium(III) chloride (CrCl₃)

Ethanol

Deionized water

Procedure:

Step 1: Diazotization of 2-Amino-5-nitrophenol

Dissolve a specific molar equivalent of 2-amino-5-nitrophenol in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite, maintaining the temperature

below 5 °C.

Continue stirring for 30 minutes after the addition is complete to ensure the full formation of

the diazonium salt. The completion of the reaction can be checked with starch-iodide paper.
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Step 2: Azo Coupling

In a separate vessel, dissolve an equimolar amount of 2-naphthol in an aqueous sodium

hydroxide solution.

Cool the alkaline 2-naphthol solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution to the cold 2-naphthol solution with vigorous

stirring.

Maintain the temperature at 0-5 °C and a basic pH to facilitate the coupling reaction.

After the addition is complete, continue stirring for 1-2 hours to ensure the completion of the

coupling reaction.

The resulting azo dye ligand will precipitate out of the solution.

Filter the precipitate, wash it with cold water until the filtrate is neutral, and dry it in an oven

at a low temperature.

Step 3: Metal Complexation

Suspend the dried azo dye ligand in a suitable solvent, such as ethanol.

Add an aqueous solution of a chromium salt (e.g., chromium(III) chloride) in a 2:1 molar ratio

of ligand to chromium.

Reflux the mixture for several hours. The reaction progress can be monitored by thin-layer

chromatography.

After the reaction is complete, cool the mixture and filter the resulting Solvent Black 34
precipitate.

Wash the product with ethanol and then with water to remove any unreacted starting

materials and inorganic salts.

Dry the final product in a vacuum oven.
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Physicochemical Properties
Solvent Black 34 is a bluish-black powder with good solubility in a range of organic solvents

and excellent stability to heat and light.[5]

Table 2: Physical and Chemical Properties of Solvent Black 34

Property Value Reference

Appearance Bluish-black powder [6]

Heat Resistance 160 °C [6]

Light Fastness (1-8 scale) 7.0 [6]

Acid Resistance (1-5 scale) 5 [6]

Alkali Resistance (1-5 scale) 4-5 [6]

Table 3: Solubility of Solvent Black 34 in Various Solvents

Solvent Solubility (g/L)

Ethanol 50

N-Propanol 50

Butyl Cellosolve 450

Methyl Ethyl Ketone (MEK) 200

Cyclohexanone 200

Ethyl Acetate -

Toluene 150

Xylene -

Note: Solubility data is compiled from various sources and may vary depending on the specific

grade and purity of the dye and the temperature.
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Analytical Characterization
The characterization of Solvent Black 34 involves various analytical techniques to confirm its

structure and purity. The expected analytical workflow is presented below.

Spectroscopic Methods Other Analytical Methods

Synthesized
Solvent Black 34

Purification
(Recrystallization/Washing)

Structural Analysis Purity and Property
Assessment

Characterized
Solvent Black 34FTIR Spectroscopy UV-Vis Spectroscopy NMR Spectroscopy

(if soluble in deuterated solvents) Mass Spectrometry Thermogravimetric Analysis (TGA) Differential Scanning
Calorimetry (DSC)

High-Performance Liquid
Chromatography (HPLC)

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of Solvent Black 34.

Experimental Protocols for Characterization
Detailed experimental data for the spectroscopic analysis of Solvent Black 34 is not readily

available in the public domain. The following are generalized protocols for the analytical

techniques that would be employed for its characterization.

UV-Visible (UV-Vis) Spectroscopy:

Objective: To determine the maximum absorption wavelength (λmax) in the visible region.

Procedure:
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Prepare a dilute solution of Solvent Black 34 in a suitable solvent (e.g., ethanol).

Record the absorption spectrum over a range of 300-800 nm using a UV-Vis

spectrophotometer.

The wavelength at which the highest absorbance is recorded is the λmax. For a black dye,

a broad absorption across the visible spectrum is expected.

Fourier-Transform Infrared (FTIR) Spectroscopy:

Objective: To identify the functional groups present in the molecule.

Procedure:

Prepare a KBr pellet containing a small amount of the solid Solvent Black 34 sample.

Record the FTIR spectrum from 4000 to 400 cm⁻¹.

Characteristic peaks to be observed include:

Broad -OH stretching (around 3400 cm⁻¹)

Aromatic C-H stretching (around 3050 cm⁻¹)

N=N stretching of the azo group (around 1450-1500 cm⁻¹)

C=C stretching of the aromatic rings (around 1600 cm⁻¹)

N-O stretching of the nitro group (around 1530 and 1350 cm⁻¹)

Cr-O and Cr-N stretching in the far-IR region.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the detailed molecular structure.

Procedure:
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Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆). Due to the

paramagnetic nature of Cr(III), obtaining a well-resolved NMR spectrum can be

challenging.

Acquire ¹H and ¹³C NMR spectra.

The spectra would be expected to show signals corresponding to the protons and carbons

of the naphthalenol and nitrophenyl rings.

Applications
Solvent Black 34 is a versatile dye with numerous industrial applications due to its excellent

solubility in organic solvents and strong, stable color.[5] Its primary uses include:

Wood Stains and Coatings: It provides a deep black color for staining and finishing wood

products.[5]

Printing Inks: Used in the formulation of various printing inks.

Leather Finishing: Applied in the dyeing and finishing of leather goods.

Plastics and Resins: Employed as a colorant for various plastics and resins.

Aluminum Foil and Metal Coatings: Used for coloring aluminum foils and in metal coatings.

[5]

Safety and Handling
According to safety data sheets, Solvent Black 34 is a stable compound under normal

conditions. It is important to handle the powder in a well-ventilated area and to use appropriate

personal protective equipment, including gloves and safety glasses, to avoid skin and eye

contact. It is not classified as a hazardous substance, but it may cause irritation. For detailed

safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Disclaimer: This document is intended for informational purposes only and is based on a review

of publicly available literature. It is not a substitute for professional scientific or safety advice.

Researchers should always consult primary literature and safety data sheets before handling

any chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b599347?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/UV-vis-absorption-spectra-of-the-black-dye-in-ethanol-a-Without-DCA-b-with-20-mM-DCA_fig1_226069973
http://www.worlddyevariety.com/solvent-dyes/solvent-black-34.html
https://www.dyestuffscn.com/info/synthetic-process-of-solvent-black34-37058657.html
https://www.dyestuffscn.com/info/synthetic-process-of-solvent-black34-37058657.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373178/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373178/
https://www.dubayrox.com/product/solvent-black-34/
https://www.researchgate.net/figure/Spectra-of-FTIR-analysis-with-different-solvents_fig2_338489557
https://www.benchchem.com/product/b599347#literature-review-of-solvent-black-34-research
https://www.benchchem.com/product/b599347#literature-review-of-solvent-black-34-research
https://www.benchchem.com/product/b599347#literature-review-of-solvent-black-34-research
https://www.benchchem.com/product/b599347#literature-review-of-solvent-black-34-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b599347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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